2-Methoxymethyl Montelukast 1,2-Diol(Mixture of Diastereomers)
2-Methoxymethyl Montelukast 1,2-Diol(Mixture of Diastereomers)
Brand Name:
Vulcanchem
CAS No.:
184764-27-0
VCID:
VC0029989
InChI:
InChI=1S/C37H40ClNO5S/c1-36(42,23-44-25-43-2)32-9-4-3-7-27(32)13-17-34(45-24-37(18-19-37)22-35(40)41)29-8-5-6-26(20-29)10-15-31-16-12-28-11-14-30(38)21-33(28)39-31/h3-12,14-16,20-21,34,42H,13,17-19,22-25H2,1-2H3,(H,40,41)/t34-,36?/m1/s1
SMILES:
CC(COCOC)(C1=CC=CC=C1CCC(C2=CC=CC(=C2)C=CC3=NC4=C(C=CC(=C4)Cl)C=C3)SCC5(CC5)CC(=O)O)O
Molecular Formula:
C₃₇H₄₀ClNO₅S
Molecular Weight:
646.24
2-Methoxymethyl Montelukast 1,2-Diol(Mixture of Diastereomers)
CAS No.: 184764-27-0
Reference Standards
VCID: VC0029989
Molecular Formula: C₃₇H₄₀ClNO₅S
Molecular Weight: 646.24
| CAS No. | 184764-27-0 |
|---|---|
| Product Name | 2-Methoxymethyl Montelukast 1,2-Diol(Mixture of Diastereomers) |
| Molecular Formula | C₃₇H₄₀ClNO₅S |
| Molecular Weight | 646.24 |
| IUPAC Name | 2-[1-[[(1R)-1-[3-[2-(7-chloroquinolin-2-yl)ethenyl]phenyl]-3-[2-[2-hydroxy-1-(methoxymethoxy)propan-2-yl]phenyl]propyl]sulfanylmethyl]cyclopropyl]acetic acid |
| Standard InChI | InChI=1S/C37H40ClNO5S/c1-36(42,23-44-25-43-2)32-9-4-3-7-27(32)13-17-34(45-24-37(18-19-37)22-35(40)41)29-8-5-6-26(20-29)10-15-31-16-12-28-11-14-30(38)21-33(28)39-31/h3-12,14-16,20-21,34,42H,13,17-19,22-25H2,1-2H3,(H,40,41)/t34-,36?/m1/s1 |
| SMILES | CC(COCOC)(C1=CC=CC=C1CCC(C2=CC=CC(=C2)C=CC3=NC4=C(C=CC(=C4)Cl)C=C3)SCC5(CC5)CC(=O)O)O |
| Synonyms | 1-[[[(1R)-1-[3-[(1E)-2-(7-Chloro-2-quinolinyl)ethenyl]phenyl]-3-[2-[1-hydroxy-2-(methoxymethoxy)-1-methylethyl]phenyl]propyl]thio]methyl]cyclopropaneacetic Acid; |
| PubChem Compound | 71433826 |
| Last Modified | Nov 11 2021 |
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